Cas no 346453-08-5 (N'-(3-chloro-4-methylphenyl)-N-(propan-2-yl)ethanediamide)

• Product Name: N'-(3-chloro-4-methylphenyl)-N-(propan-2-yl)ethanediamide
• CAS No: 346453-08-5
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• CID: 5474304
• PubChem ID: 2291594
• Update Time: 2025-10-12

N'-(3-chloro-4-methylphenyl)-N-(propan-2-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-N'-propan-2-yloxamide
• AB00122638-01
• N1-(3-chloro-4-methylphenyl)-N2-isopropyloxalamide
• SR-01000245518
• AKOS003252959
• SR-01000245518-1
• F2795-1003
• N'-(3-chloro-4-methylphenyl)-N-(propan-2-yl)ethanediamide
• 346453-08-5

• Inchi： 1S/C12H15ClN2O2/c1-7(2)14-11(16)12(17)15-9-5-4-8(3)10(13)6-9/h4-7H,1-3H3,(H,14,16)(H,15,17)
• InChI Key： KWJGCKUUEOVRHY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(C(NC(C)C)=O)=O

Computed Properties

• Exact Mass: 254.0822054g/mol
• Monoisotopic Mass: 254.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-chloro-4-methylphenyl)-N-(propan-2-yl)ethanediamide

Research Briefing on N'-(3-chloro-4-methylphenyl)-N-(propan-2-yl)ethanediamide (CAS: 346453-08-5)

N'-(3-chloro-4-methylphenyl)-N-(propan-2-yl)ethanediamide (CAS: 346453-08-5) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its molecular structure, biological activity, and possible mechanisms of action, particularly in the context of targeted drug development. This briefing synthesizes the latest findings related to this compound, providing a comprehensive overview for researchers and industry professionals.

The compound's structure features a chloro-methylphenyl group and an isopropyl-substituted ethanediamide moiety, which contribute to its unique physicochemical properties. Recent research has explored its role as a potential inhibitor of specific enzymatic pathways, with particular interest in its interaction with protein targets involved in inflammatory and oncogenic processes. Computational modeling and in vitro assays have been employed to elucidate its binding affinity and selectivity, offering insights into its therapeutic potential.

One of the most notable findings from recent studies is the compound's ability to modulate key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in inflammation and cancer progression. Preliminary data suggest that N'-(3-chloro-4-methylphenyl)-N-(propan-2-yl)ethanediamide exhibits dose-dependent inhibitory effects on these pathways, with promising results in cell-based assays. However, further validation through in vivo studies is required to confirm its efficacy and safety profile.

In addition to its biological activity, recent synthetic chemistry efforts have focused on optimizing the production of this compound. Advances in catalytic methods and green chemistry approaches have improved yield and purity, addressing earlier challenges in large-scale synthesis. These developments are crucial for facilitating future preclinical and clinical studies, ensuring a reliable supply of the compound for further investigation.

Despite the promising findings, several challenges remain. The compound's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), require thorough characterization. Additionally, potential off-target effects and toxicity profiles must be rigorously evaluated to assess its viability as a drug candidate. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in advancing this research.

In conclusion, N'-(3-chloro-4-methylphenyl)-N-(propan-2-yl)ethanediamide represents a compelling area of study in chemical biology and drug discovery. Its unique structural features and preliminary biological activity warrant further investigation to unlock its full therapeutic potential. This briefing highlights the current state of research and underscores the need for continued exploration to address existing gaps and translate findings into clinical applications.